Cas no 2680658-76-6 (Ethyl 2-amino-3-(3-bromo-1,2-oxazol-5-yl)propanoate)

• Product Name: Ethyl 2-amino-3-(3-bromo-1,2-oxazol-5-yl)propanoate
• CAS No: 2680658-76-6
• MF: C₈H₁₁BrN₂O₃
• MW: 263.088541269302
• CID: 5646626
• PubChem ID: 165919861
• Update Time: 2025-06-29

Ethyl 2-amino-3-(3-bromo-1,2-oxazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28281281
• 2680658-76-6
• ethyl 2-amino-3-(3-bromo-1,2-oxazol-5-yl)propanoate
• Ethyl 2-amino-3-(3-bromo-1,2-oxazol-5-yl)propanoate

• Inchi： 1S/C8H11BrN2O3/c1-2-13-8(12)6(10)3-5-4-7(9)11-14-5/h4,6H,2-3,10H2,1H3
• InChI Key： RWTQRBLCMINIBE-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(C(=O)OCC)N)ON=1

Computed Properties

• Exact Mass: 261.99530g/mol
• Monoisotopic Mass: 261.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Additional information on Ethyl 2-amino-3-(3-bromo-1,2-oxazol-5-yl)propanoate

Ethyl 2-amino-3-(3-bromo-1,2-oxazol-5-yl)propanoate

Ethyl 2-amino-3-(3-bromo-1,2-oxazol-5-yl)propanoate, also known by its CAS number 2680658-76-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development and as a versatile building block in synthetic chemistry. The structure of Ethyl 2-amino-3-(3-bromo-1,2-oxazol-5-yl)propanoate is characterized by a propanoate backbone with an amino group at the second carbon and a substituted oxazole ring at the third carbon. The oxazole ring itself contains a bromine atom at the 3-position, which adds to the compound's reactivity and functional diversity.

The synthesis of Ethyl 2-amino-3-(3-bromo-1,2-oxazol-5-yl)propanoate involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Researchers have employed various strategies, including nucleophilic substitution, condensation reactions, and coupling reactions, to construct this molecule. One notable approach involves the use of amino acids as starting materials, leveraging their inherent reactivity to form the propanoate moiety. The introduction of the oxazole ring typically requires a multi-step process, often involving the reaction of an aldehyde with an amine to form an imine intermediate, followed by cyclization under acidic conditions.

Recent studies have focused on the pharmacological properties of Ethyl 2-amino-3-(3-bromo-1,2-oxazol-5-yl)propanoate. Preclinical data suggest that this compound exhibits promising activity in several therapeutic areas. For instance, research has demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, investigations into its antitumor properties have revealed that it may inhibit the proliferation of cancer cells through mechanisms involving apoptosis induction and cell cycle arrest.

The versatility of Ethyl 2-amino-3-(3-bromo-1,2-oxazol-5-yl)propanoate lies in its ability to serve as a precursor for more complex molecules. By modifying specific functional groups within its structure, chemists can generate derivatives with enhanced bioavailability or improved therapeutic profiles. For example, substituting the bromine atom with other halogens or introducing additional functional groups can significantly alter the compound's pharmacokinetic properties.

In terms of applications, Ethyl 2-amino-3-(3-bromo-1,2-oxazol-5-yl)propanoate has shown potential in both academic research and industrial settings. Its role as a key intermediate in drug discovery programs underscores its importance in contemporary medicinal chemistry. Furthermore, its unique structure makes it a valuable tool for exploring novel synthetic pathways and reaction mechanisms.

The study of Ethyl 2-amino-3< em > (3-bromo -1 , 2 - oxazol -5 - yl ) propanoate continues to evolve with advancements in analytical techniques and computational modeling. Researchers are increasingly utilizing high-throughput screening methods to evaluate its biological activity across diverse disease models. Additionally, computational approaches such as molecular docking and quantum mechanics are being employed to predict binding affinities and optimize molecular design.

In conclusion, Ethyl 2-amino -3 -(3 -bromo -1 , 2 -oxazol -5 - yl ) propanoate stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its unique structure , coupled with emerging research findings , positions it as a promising candidate for future therapeutic interventions . As our understanding of this compound deepens , so too does its potential to contribute meaningfully to advancements in medicine and beyond .